1-Cyclopropylisoguanosine
1-Cyclopropylisoguanosine
Brand Name:
Vulcanchem
CAS No.:
133967-00-7
VCID:
VC21227511
InChI:
InChI=1S/C13H17N5O5/c14-10-7-11(16-13(22)18(10)5-1-2-5)17(4-15-7)12-9(21)8(20)6(3-19)23-12/h4-6,8-9,12,19-21H,1-3,14H2/t6-,8-,9-,12-/m1/s1
SMILES:
C1CC1N2C(=C3C(=NC2=O)N(C=N3)C4C(C(C(O4)CO)O)O)N
Molecular Formula:
C13H17N5O5
Molecular Weight:
323.3 g/mol
1-Cyclopropylisoguanosine
CAS No.: 133967-00-7
Cat. No.: VC21227511
Molecular Formula: C13H17N5O5
Molecular Weight: 323.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133967-00-7 |
|---|---|
| Molecular Formula | C13H17N5O5 |
| Molecular Weight | 323.3 g/mol |
| IUPAC Name | 6-amino-1-cyclopropyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-2-one |
| Standard InChI | InChI=1S/C13H17N5O5/c14-10-7-11(16-13(22)18(10)5-1-2-5)17(4-15-7)12-9(21)8(20)6(3-19)23-12/h4-6,8-9,12,19-21H,1-3,14H2/t6-,8-,9-,12-/m1/s1 |
| Standard InChI Key | WHBIVTCTMMRQMU-WOUKDFQISA-N |
| Isomeric SMILES | C1CC1N2C(=C3C(=NC2=O)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N |
| SMILES | C1CC1N2C(=C3C(=NC2=O)N(C=N3)C4C(C(C(O4)CO)O)O)N |
| Canonical SMILES | C1CC1N2C(=C3C(=NC2=O)N(C=N3)C4C(C(C(O4)CO)O)O)N |
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